![molecular formula C13H12O4 B027468 Cassiachromone CAS No. 28955-30-8](/img/structure/B27468.png)
Cassiachromone
Overview
Description
Synthesis Analysis
The synthesis of compounds related to cassiachromone, such as cassiol and cassine, involves complex organic reactions. For example, the enantioselective total synthesis of (+)-cassiol reported by Petrova et al. (2009) utilizes palladium-catalyzed enantioconvergent decarboxylative alkylation to generate the quaternary carbon stereocenter at an early stage of the synthesis, featuring a convergent late-stage coupling of two fragments with a longest linear sequence of eight steps (Petrova, Mohr, & Stoltz, 2009). Similarly, the synthesis of (-)-Cassine via a four-step one-pot reaction including a Horner-Wadsworth-Emmons [3 + 2]-1,3-dipolar cycloaddition reaction cascade demonstrates the efficiency of these processes (Herdeis, Küpper, & Plé, 2006).
Molecular Structure Analysis
Ab initio CASSCF (Complete Active Space Self-Consistent Field) studies provide insights into the molecular structures of complex organic compounds. For instance, Li and Houk (1993) used ab initio CASSCF calculations to study the Diels-Alder and [2+2] dimerizations of 1,3-butadiene, revealing details about the concerted and stepwise mechanisms of these reactions (Li & Houk, 1993). Such studies are crucial for understanding the molecular structure of this compound-related compounds.
Chemical Reactions and Properties
The chemical reactions and properties of compounds similar to this compound can be explored through computational studies. For example, CASSCF and CASPT2 studies on the photochromic reaction mechanism of spiropyran, as conducted by Liu and Morokuma (2013), provide insights into possible excited-state bond cleavage pathways and nonadiabatic transition channels, which are relevant to understanding the chemical reactions this compound might undergo (Liu & Morokuma, 2013).
Physical Properties Analysis
The physical properties of compounds are closely related to their molecular structure. Studies using CASSCF and CASPT2 methods, such as those on azulene by Murakami et al. (2004), offer detailed insights into the optimized structures, transition energies, and dipole moments of ground and excited states, providing a foundation for understanding the physical properties of this compound-related compounds (Murakami, Kobayashi, Goldberg, & Nakamura, 2004).
Scientific Research Applications
Stability and Degradation Product of Barakol : A study by Chantong et al. (2009) focused on the stability of barakol, a compound derived from the plant Cassia siamea. They found that Cassiachromone is a major degradation product of barakol under alkaline and thermal stress conditions. This suggests that this compound could be important in understanding the stability and degradation pathways of similar compounds (Chantong et al., 2009).
Isolation from Prana Discifera : Another study by Bo (2003) reported the isolation of this compound from Prana discifera Schneid. This research involved characterizing the compound through spectral analysis, which is crucial for understanding its chemical structure and potential applications (Bo, 2003).
Future Directions
Mechanism of Action
Target of Action
Cassiachromone, a naturally occurring phenolic compound , is associated with a variety of biological activities. . These activities suggest that the compound may interact with a range of molecular targets involved in oxidative stress, microbial growth, cancer progression, and inflammation.
Mode of Action
Given its association with anti-oxidant, antimicrobial, anticancer, and anti-inflammatory activities , it can be inferred that this compound may interact with its targets to modulate these biological processes. For instance, as an antioxidant, it may neutralize harmful free radicals, thereby preventing cellular damage. As an antimicrobial agent, it may inhibit the growth of bacteria or fungi. In the context of cancer, it may interfere with the proliferation of cancer cells. As an anti-inflammatory agent, it may reduce inflammation by inhibiting the release of pro-inflammatory cytokines.
Biochemical Pathways
Based on its known biological activities, it can be speculated that this compound may influence pathways related to oxidative stress, microbial metabolism, cell proliferation, and inflammation .
Pharmacokinetics
Information on the pharmacokinetics of this compound, including its absorption, distribution, metabolism, and excretion (ADME) properties, is currently limited. It is known that this compound is a yellow crystal that is stable at room temperature but decomposes under high temperature or light conditions . It is soluble in most organic solvents, such as ethanol and dimethylformamide , which may influence its bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action are likely to be diverse, given its multiple biological activities. As an antioxidant, it may protect cells from oxidative damage. As an antimicrobial agent, it may inhibit the growth of harmful microorganisms. As an anticancer agent, it may suppress the proliferation of cancer cells. As an anti-inflammatory agent, it may alleviate inflammation by reducing the production of pro-inflammatory cytokines .
Action Environment
The action, efficacy, and stability of this compound may be influenced by various environmental factors. For instance, its stability may be compromised under high temperature or light conditions . Furthermore, its solubility in different solvents may affect its bioavailability and, consequently, its efficacy . More research is needed to fully understand the influence of environmental factors on the action of this compound.
Biochemical Analysis
Biochemical Properties
Chromones are compounds containing a benzopyran-4-one moiety .
Cellular Effects
Cassiachromone has been shown to have antioxidant and antimicrobial activities, suggesting potential medicinal applications
Molecular Mechanism
It is known that it can exert its effects at the molecular level, including binding interactions with biomolecules and changes in gene expression
Temporal Effects in Laboratory Settings
It is known that this compound is stable at room temperature but decomposes under high temperature or light conditions
Dosage Effects in Animal Models
It is known that many chromone derivatives, including this compound, have been studied in in vivo animal models with no toxic effects reported .
properties
IUPAC Name |
7-hydroxy-2-methyl-5-(2-oxopropyl)chromen-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O4/c1-7(14)3-9-5-10(15)6-12-13(9)11(16)4-8(2)17-12/h4-6,15H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMCXDPKFRCHLPK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)C2=C(C=C(C=C2O1)O)CC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70183152 | |
Record name | Chromone, 5-acetonyl-7-hydroxy-2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70183152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Cassiachromone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0030813 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
28955-30-8 | |
Record name | 5-Acetonyl-7-hydroxy-2-methylchromone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=28955-30-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Chromone, 5-acetonyl-7-hydroxy-2-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028955308 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Chromone, 5-acetonyl-7-hydroxy-2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70183152 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Cassiachromone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0030813 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
210 °C | |
Record name | Cassiachromone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0030813 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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